Cas no 1186527-21-8 (Benzoic acid, 3-methoxy-4,5-bis[[(2-nitrophenyl)sulfonyl]oxy]-, (2R,3R)-2-[3,4-bis[[(2-nitrophenyl)sulfonyl]oxy]phenyl]-3,4-dihydro-5,7-bis[[(2-nitrophenyl)sulfonyl]oxy]-2H-1-benzopyran-3-yl ester)

Benzoic acid, 3-methoxy-4,5-bis[[(2-nitrophenyl)sulfonyl]oxy]-, (2R,3R)-2-[3,4-bis[[(2-nitrophenyl)sulfonyl]oxy]phenyl]-3,4-dihydro-5,7-bis[[(2-nitrophenyl)sulfonyl]oxy]-2H-1-benzopyran-3-yl ester Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-4,5-bis[[(2-nitrophenyl)sulfonyl]oxy]-, (2R,3R)-2-[3,4-bis[[(2-nitrophenyl)sulfonyl]oxy]phenyl]-3,4-dihydro-5,7-bis[[(2-nitrophenyl)sulfonyl]oxy]-2H-1-benzopyran-3-yl ester

• InChIKey： SUCMJRQCGUMSQY-VMFQZESHSA-N
• Inchi： 1S/C59H38N6O34S6/c1-91-48-29-35(30-50(98-104(87,88)55-24-12-6-18-42(55)64(75)76)58(48)99-105(89,90)56-25-13-7-19-43(56)65(77)78)59(66)93-49-33-37-45(31-36(94-100(79,80)51-20-8-2-14-38(51)60(67)68)32-46(37)96-102(83,84)53-22-10-4-16-40(53)62(71)72)92-57(49)34-26-27-44(95-101(81,82)52-21-9-3-15-39(52)61(69)70)47(28-34)97-103(85,86)54-23-11-5-17-41(54)63(73)74/h2-32,49,57H,33H2,1H3/t49-,57-/m1/s1
• SMILES： C(O[C@@H]1CC2=C(OS(C3=CC=CC=C3[N+]([O-])=O)(=O)=O)C=C(OS(C3=CC=CC=C3[N+]([O-])=O)(=O)=O)C=C2O[C@@H]1C1=CC=C(OS(C2=CC=CC=C2[N+]([O-])=O)(=O)=O)C(OS(C2=CC=CC=C2[N+]([O-])=O)(=O)=O)=C1)(=O)C1=CC(OS(C2=CC=CC=C2[N+]([O-])=O)(=O)=O)=C(OS(C2=CC=CC=C2[N+]([O-])=O)(=O)=O)C(OC)=C1

Experimental Properties

• LogP: 18.27640
• PSA: 630.18000